2-Amino-3-bromo-N-methylbenzamide

• IUPAC Name: 2-amino-3-bromo-N-methylbenzamide
• InChI: InChI=1S/C8H9BrN2O/c1-11-8(12)5-3-2-4-6(9)7(5)10/h2-4H,10H2,1H3,(H,11,12)
• InChI Key: AOZOSJRFBRTNPG-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=C(C(=CC=C1)Br)N
• Molecular Formula: C8H9BrN2O
• Molecular Weight: 229.07 g/mol

Description

2-Amino-3-bromo-N-methylbenzamide is a useful research compound. Its molecular formula is C8H9BrN2O and its molecular weight is 229.07 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Thermal Stability Research : A study on the thermal stability of a similar compound, 2-amino-3,5-dichloro-N-methylbenzamide, was conducted using dynamic DSC curves, highlighting the importance of such compounds in stability and safety analyses (Yunbo Cong & Chunsheng Cheng, 2021).

• Characterization in Chemical Synthesis : Another research focused on the synthesis and characterization of Chloranthraniliprole using 2-amino-3-methylbenzoic acid and related compounds, underscoring the role of 2-Amino-3-bromo-N-methylbenzamide in complex chemical synthesis processes (Zheng Jian-hong, 2012).

• Poly(ADP-ribose) in DNA Repair : A study explored the role of 3-Aminobenzamide, a related compound, in DNA repair processes. This highlights the potential biomedical applications of similar compounds in understanding and manipulating cellular processes (J. Cleaver, K. Milam, & W. Morgan, 1985).

• N-(2-Hydroxy-1,1-dimethylethyl)-3-methylbenzamide Synthesis : A study on the synthesis of a related compound, N-(2-Hydroxy-1,1-dimethylethyl)-3-methylbenzamide, showed its potential in catalyzed C–H bond functionalization reactions, indicating the broad utility of such benzamide derivatives in chemical research (Hamad H. Al Mamari & Yousuf Al Lawati, 2019).

Synthesis routes and methods

Procedure details

A yellow mixture of 2-amino-3-bromobenzoic acid (Oakwood Products, Inc., West Columbia, S.C., 2.07 g, 9.58 mmol), methanamine hydrochloride (0.712 g, 10.54 mmol), 2-(3H-[1,2,3]triazolo[4,5-b]pyridin-3-yl)-1,1,3,3-tetramethylisouronium hexafluorophosphate (V) (4.37 g, 11.50 mmol), and Et3N (3.07 mL, 22.04 mmol) in DMF (19.16 mL) was stirred at RT for 1 h. The reaction mixture was diluted with EtOAc (200 mL), added to a separatory funnel, and washed with saturated aqueous NaHCO3 (2×100 mL); the organic layer was separated, dried over Na2SO4, and concentrated. The crude product in DCM was loaded onto the column and was purified via automated flash chromatography (silica gel) with 0-40% EtOAc in hexanes to give 2-amino-3-bromo-N-methylbenzamide (722a, 1.09 g, 4.76 mmol, 50% yield) as a white solid. 1H NMR (400 MHz, CDCl3) δ ppm 2.97 (d, J=4.89 Hz, 3H) 6.06 (br. s., 3H) 6.52 (t, J=7.92 Hz, 1H) 7.26 (dd, J=7.82, 1.17 Hz, 1H) 7.50 (dd, J=7.92, 1.27 Hz, 1H). MS (ESI, pos. ion) m/z: 228.9/230.9 (M+1).